1-((2,6-difluorophenyl)sulfonyl)-4-(1H-1,2,3-triazol-1-yl)piperidine

• IUPAC Name: 1-(2,6-difluorophenyl)sulfonyl-4-(triazol-1-yl)piperidine
• InChI: InChI=1S/C13H14F2N4O2S/c14-11-2-1-3-12(15)13(11)22(20,21)18-7-4-10(5-8-18)19-9-6-16-17-19/h1-3,6,9-10H,4-5,7-8H2
• InChI Key: HUPJRAYALIWIBU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N2C=CN=N2)S(=O)(=O)C3=C(C=CC=C3F)F
• Molecular Formula: C13H14F2N4O2S
• Molecular Weight: 328.34 g/mol

Description

“1-((2,6-difluorophenyl)sulfonyl)-4-(1H-1,2,3-triazol-1-yl)piperidine” is a chemical compound with the molecular formula C13H14F2N4O2S and a molecular weight of 328.34. It contains a piperidine ring, which is a common structural motif in many pharmaceuticals and natural products. The compound also features a 1,2,3-triazole ring, a class of azoles which have found wide applications in medicinal chemistry due to their diverse biological activities.

Molecular Structure Analysis

The molecular structure of this compound includes a piperidine ring, a sulfonyl group attached to a 2,6-difluorophenyl group, and a 1,2,3-triazole ring. The presence of these functional groups can significantly influence the compound’s physical and chemical properties, as well as its potential biological activities.

Scientific Research Applications

Synthesis and Chemical Properties

• Cyclisation Catalyst : Trifluoromethanesulfonic acid, used in synthesizing related compounds, acts as a catalyst for inducing cyclisation of homoallylic sulfonamides to form pyrrolidines and homopiperidines, favoring the formation of these compounds over piperidines. This process is critical for the efficient formation of polycyclic systems (Haskins & Knight, 2002).

• Stereodynamic Behavior : The stereodynamic properties of compounds related to 1-((2,6-difluorophenyl)sulfonyl)-4-(1H-1,2,3-triazol-1-yl)piperidine, like 1-(trifluoromethylsulfonyl)piperidine, have been studied. These compounds exist in different conformers, demonstrating varied interactions and orientations of their molecular structures (Shainyan et al., 2008).

Crystal Structure Analysis

• X-ray Crystallography : The compound [1-(toluene-4-sulfonyl)-piperidin-4-yl]-methanol, a related compound, was synthesized and its structure investigated using X-ray crystallography. This study provides insights into the geometric and crystalline characteristics of similar compounds (Girish et al., 2008).

Antimicrobial Applications

• Pathogen Inhibition : Derivatives of 1-benzhydryl-sulfonyl-4-(3-(piperidin-4-yl)propyl)piperidine exhibit significant antimicrobial activities against bacterial and fungal pathogens of tomato plants. This implies potential agricultural applications in combating plant diseases (Vinaya et al., 2009).

Pharmacological Potential

• Type II Diabetes Treatment : Derivatives of 1,2,4-triazoles, including compounds similar to 1-((2,6-difluorophenyl)sulfonyl)-4-(1H-1,2,3-triazol-1-yl)piperidine, have been synthesized and evaluated for their potential as inhibitors of the α-glucosidase enzyme. This highlights their potential in treating type II diabetes (ur-Rehman et al., 2018).